Cas no 2060036-53-3 (2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde)

• Product Name: 2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde
• CAS No: 2060036-53-3
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD30477678
• CID: 5163729
• PubChem ID: 125427070
• Update Time: 2025-09-20

2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxaldehyde, 2-chloro-1-(1-methylethyl)-
• 2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde

• MDL： MFCD30477678
• Inchi： 1S/C7H9ClN2O/c1-5(2)10-6(4-11)3-9-7(10)8/h3-5H,1-2H3
• InChI Key： SCEKECOTWVYTRC-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C(C)C)C(C=O)=CN=1

Additional information on 2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde

Professional Introduction to 2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde (CAS No. 2060036-53-3)

2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde is a highly significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2060036-53-3, has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both chloro and aldehyde functional groups in its molecular structure makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure consists of a central imidazole ring, which is a common motif in many pharmacologically active substances. The imidazole ring is substituted with a chloro group at the 2-position and an aldehyde group at the 5-position, further enhanced by an isopropyl group at the 1-position. This specific arrangement imparts unique reactivity and binding capabilities, making it an invaluable building block in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of 2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde in the construction of complex molecular architectures. Researchers have leveraged its reactive sites to develop innovative strategies for constructing heterocyclic compounds, which are pivotal in drug discovery. The aldehyde functionality, in particular, serves as a crucial site for condensation reactions, enabling the formation of Schiff bases and other functional derivatives that exhibit promising biological activities.

In the realm of drug development, this compound has been explored as a precursor for synthesizing novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in generating imidazole-based inhibitors that interact with enzymes involved in inflammatory responses and cancer progression. The chloro substituent on the imidazole ring enhances electrophilicity, facilitating nucleophilic additions that are essential for creating high-affinity binding molecules.

The isopropyl group at the 1-position of the imidazole ring contributes to steric hindrance, which can be strategically exploited to modulate binding interactions with biological targets. This feature has been particularly useful in designing molecules with improved selectivity and reduced off-target effects. Such selectivity is critical for developing drugs with enhanced therapeutic profiles and minimized side effects.

Recent research has also highlighted the compound's potential in materials science applications. Its ability to undergo polymerization reactions has been exploited to create novel polymers with tailored properties. These polymers exhibit interesting characteristics such as biodegradability and biocompatibility, making them suitable for biomedical applications like drug delivery systems and tissue engineering.

The synthesis of 2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde involves multi-step organic transformations that showcase modern synthetic techniques. Advanced catalytic methods have been employed to achieve high yields and purity levels, ensuring that the compound meets stringent pharmaceutical standards. These synthetic protocols not only highlight the compound's versatility but also underscore the progress in synthetic chemistry that enables more efficient and sustainable drug production.

In conclusion, 2-chloro-1-(propan-2-yl)-1H-imidazole-5-carbaldehyde (CAS No. 2060036-53-3) represents a cornerstone in pharmaceutical research due to its structural complexity and functional diversity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is set to grow further.